ethyl 2-[7-[(Z)-3-chlorobut-2-enyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate

• Molecular Formula: C16H21ClN4O4S
• Molecular Weight: 400.9 g/mol
• IUPAC Name: ethyl 2-[7-[(Z)-3-chlorobut-2-enyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate
• InChI: InChI=1S/C16H21ClN4O4S/c1-5-10(14(23)25-6-2)26-16-18-12-11(21(16)8-7-9(3)17)13(22)19-15(24)20(12)4/h7,10H,5-6,8H2,1-4H3,(H,19,22,24)/b9-7-
• InChI Key: WCEQHYBVVNNHCD-CLFYSBASSA-N
• Isomeric SMILES: CCC(C(=O)OCC)SC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C
• SMILES: CCC(C(=O)OCC)SC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C

Description

2-[[7-(3-chlorobut-2-enyl)-3-methyl-2,6-dioxo-8-purinyl]thio]butanoic acid ethyl ester is an oxopurine.

Scientific Research Applications

• Stannyl Radical-Mediated Cleavage of π-Deficient Heterocyclic Sulfones : This study discusses a methodology involving the treatment of related compounds with tributylstannane and azobis(2-methyl-2-propanitrile) (AIBN) in benzene, resulting in hydrogenolysis and the formation of ethyl hexanoate. This represents a new method for the removal of the synthetically useful sulfone moiety (Wnuk et al., 2000).

• Synthesis and Characterization of New Quinazolines as Potential Antimicrobial Agents : In this research, compounds similar to the one were synthesized and screened for their antibacterial and antifungal activities, showcasing their potential use in antimicrobial applications (N. Desai et al., 2007).

• Biosynthesis of Optically Pure Ethyl (S)-4-chloro-3-hydroxybutanoate Ester : This paper reviews the biosynthesis of a precursor of enantiopure intermediates used for chiral drug production, highlighting the use of biocatalysis for the asymmetric reduction of related compounds (Q. Ye et al., 2011).

• Synthesis and potent anti-HIV-1 activity of novel 6-benzyluracil analogues : This study involves the synthesis of related compounds and their testing for activity against HIV-1, demonstrating potential applications in antiviral therapy (K. Danel et al., 1996).

• Synthesis of Some 2H-Pyrone and Ferrocene Containing Heterocyclic Systems : This research delves into the reactions of related compounds to produce a range of heterocyclic systems, indicating their use in the development of complex organic molecules (Samila Malzogu et al., 2000).

• Total Synthesis of Antitumor Goniosthalamus Styryllactones : This paper reports the synthesis of enantiopure styryllactones from a common precursor similar to the compound , underlining its relevance in antitumor drug synthesis (J. Surivet et al., 1999).